Cas no 1369144-11-5 (2-(5-methyl-1,2-oxazol-4-yl)acetic acid)

• Product Name: 2-(5-methyl-1,2-oxazol-4-yl)acetic acid
• CAS No: 1369144-11-5
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD22070923
• CID: 4591595
• PubChem ID: 82418138
• Update Time: 2025-05-20

2-(5-methyl-1,2-oxazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylisoxazole-4-acetic Acid
• 2-(5-Methylisoxazol-4-yl)acetic acid
• SY226121
• 2-(5-methyl-1,2-oxazol-4-yl)acetic acid

• MDL： MFCD22070923
• Inchi： 1S/C6H7NO3/c1-4-5(2-6(8)9)3-7-10-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： UBECZHKPAWUAEH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2-(5-methyl-1,2-oxazol-4-yl)acetic acid

2-(5-Methyl-1,2-Oxazol-4-Yl)Acetic Acid: A Comprehensive Overview

The compound 2-(5-methyl-1,2-oxazol-4-yl)acetic acid (CAS No. 1369144-11-5) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically the oxazole derivatives, which have been extensively studied due to their unique properties and applications. The structure of 2-(5-methyl-1,2-oxazol-4-yl)acetic acid consists of an oxazole ring substituted with a methyl group at the 5-position and an acetic acid moiety at the 4-position. This combination imparts the molecule with both structural diversity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(5-methyl-1,2-oxazol-4-yl)acetic acid through various methodologies. One notable approach involves the use of click chemistry principles, which have revolutionized the construction of complex molecules by leveraging efficient and selective reactions. For instance, researchers have employed copper-catalyzed azide–alkyne cycloaddition (CuAAC) to assemble this compound with high yields and excellent stereocontrol. Such methods not only enhance the scalability of production but also pave the way for further modifications to explore its pharmacological profile.

The pharmacological properties of 2-(5-methyl-1,2-oxazol-4-yL)acetic acid have garnered significant attention in recent years. Studies have demonstrated its potential as a modulator of key biological targets, including enzymes and receptors involved in inflammatory pathways. For example, preclinical research has shown that this compound exhibits anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are central to prostaglandin biosynthesis. Furthermore, its ability to scavenge free radicals suggests antioxidant properties, making it a promising candidate for combating oxidative stress-related disorders.

Another intriguing aspect of CAS No. 1369144–11–5 is its role in bioconjugation chemistry. The oxazole ring's reactivity allows for site-specific conjugation with biomolecules such as proteins and nucleic acids, opening avenues for applications in drug delivery systems and diagnostics. Recent studies have explored its use as a linker in antibody-drug conjugates (ADCs), where it facilitates precise targeting of cancer cells while minimizing systemic toxicity.

In terms of industrial applications, 2-(5-methyl–1,2–oxazol–4–yl)acetic acid has found utility in agrochemicals due to its potential as a plant growth regulator. Field trials have indicated that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. Its biodegradability and low environmental impact further underscore its suitability for sustainable agricultural practices.

From a structural perspective, the molecule's flexibility arises from the oxazole ring's aromaticity and the acetic acid group's acidity. These features not only contribute to its stability but also enable diverse interactions within biological systems. Computational studies using molecular docking have revealed that CAS No. 1369144–11–5 can bind effectively to protein pockets associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent in this domain.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-(5-methyl–1,2–oxazol–4–yl)acetic acid while exploring its efficacy in treating chronic inflammatory conditions such as arthritis and cardiovascular diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory studies to clinical applications.

In conclusion, CAS No. 1369144–11–5, or 2-(5-methyl–1,2–oxazol–4–yl)acetic acid, represents a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, coupled with emerging research findings, positions it as a valuable tool in drug discovery, agrochemistry, and materials science. As our understanding of this compound deepens through continued investigation, it is poised to make significant contributions to advancing human health and sustainable agriculture.